Cas no 19851-01-5 (3-(morpholin-4-yl)propanal)

• Product Name: 3-(morpholin-4-yl)propanal
• CAS No: 19851-01-5
• MF: C₇H₁₃NO₂
• MW: 143.183622121811
• CID: 123809
• PubChem ID: 11105482
• Update Time: 2025-05-21

3-(morpholin-4-yl)propanal Chemical and Physical Properties

Names and Identifiers

• 3-Morpholinopropanal
• 3-morpholin-4-ylpropanal
• 3-MORPHOLIN-4-YL-PROPIONALDEHYDE
• 4-?Morpholinepropanal
• 4-Morpholinepropanal
• 3-morpholino-propanal
• AG-E-45085
• AK126643
• CTK0H2315
• KB-236695
• 3-(morpholin-4-yl)propanal
• SCHEMBL425926
• 3-morpholinopropionaldehyde
• EN300-182784
• 3-morpholinopropan-1-one
• BNWZAKSMZYYVBQ-UHFFFAOYSA-N
• FT-0725608
• 3-(4-Morpholinyl)propanal
• A901331
• AKOS012296598
• DTXSID70455301
• 3-(N-morpholino)propanal
• 19851-01-5

• MDL： MFCD07786959
• Inchi： 1S/C7H13NO2/c9-5-1-2-8-3-6-10-7-4-8/h5H,1-4,6-7H2
• InChI Key： BNWZAKSMZYYVBQ-UHFFFAOYSA-N
• SMILES： O1CCN(CCC=O)CC1

Computed Properties

• Exact Mass: 143.09469
• Monoisotopic Mass: 143.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 99.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.54

Additional information on 3-(morpholin-4-yl)propanal

Comprehensive Overview of 3-(morpholin-4-yl)propanal (CAS No. 19851-01-5): Properties, Applications, and Industry Insights

3-(morpholin-4-yl)propanal (CAS No. 19851-01-5) is a versatile organic compound widely recognized for its role in pharmaceutical synthesis and specialty chemical applications. This morpholine derivative features a unique aldehyde-functionalized propyl chain, making it a valuable intermediate in the synthesis of bioactive molecules. With the growing demand for heterocyclic building blocks in drug discovery, this compound has garnered significant attention from researchers and manufacturers alike.

The molecular structure of 3-(morpholin-4-yl)propanal combines the reactivity of an aldehyde group with the stability of a morpholine ring, enabling diverse chemical transformations. Recent studies highlight its utility in creating protein kinase inhibitors and neuroactive compounds, aligning with current trends in targeted drug development. As the pharmaceutical industry shifts toward precision medicine, intermediates like 19851-01-5 are becoming increasingly crucial for developing next-generation therapeutics.

From a synthetic chemistry perspective, 3-(morpholin-4-yl)propanal demonstrates excellent compatibility with reductive amination and nucleophilic addition reactions. Its applications extend to materials science, where it serves as a precursor for functionalized polymers with tunable properties. Industry reports indicate rising interest in this compound for bioconjugation techniques, particularly in antibody-drug conjugate (ADC) development—a hot topic in cancer research forums.

Environmental and regulatory considerations for CAS 19851-01-5 follow standard organic compound handling protocols. Modern green chemistry initiatives have explored catalytic approaches to synthesize this molecule with reduced waste generation. Analytical methods such as HPLC purity testing and spectroscopic characterization (FTIR, NMR) are routinely employed to ensure quality control in commercial batches.

The commercial landscape for 3-(morpholin-4-yl)propanal reflects broader market trends in fine chemicals. With Asia-Pacific emerging as a production hub, supply chain dynamics have evolved to meet global demand. Technical discussions frequently address scalability challenges and storage stability solutions—key concerns for industrial users. Patent analysis reveals growing intellectual property activity around derivatives of this compound, particularly in central nervous system (CNS) drug applications.

Research publications demonstrate innovative uses of 19851-01-5 in multi-component reactions and cascade synthesis protocols. These developments align with industry needs for atom-efficient processes and step-economic routes to complex molecules. The compound's role in medicinal chemistry continues to expand, with recent studies exploring its incorporation into allosteric modulators and enzyme-targeted agents.

Quality specifications for 3-(morpholin-4-yl)propanal typically include parameters like assay percentage, residual solvent levels, and impurity profiles. Advanced purification techniques such as preparative chromatography and molecular distillation have been adapted to meet pharmaceutical-grade requirements. These quality benchmarks address common end-user inquiries about batch-to-batch consistency and technical documentation availability.

Emerging applications in agrochemical research and flavor/fragrance chemistry demonstrate the compound's versatility beyond pharmaceuticals. Its structural modularity allows for creative derivatization strategies that respond to evolving industry needs. As computational chemistry tools advance, molecular modeling studies of 19851-01-5 derivatives are providing valuable insights for rational drug design approaches.

Handling and storage recommendations for 3-(morpholin-4-yl)propanal emphasize protection from moisture and oxidation, with nitrogen atmospheres often employed for long-term stability. These practical considerations address frequently searched topics about chemical shelf life and laboratory best practices. The compound's physicochemical properties (e.g., solubility parameters, vapor pressure) make it suitable for diverse reaction conditions while requiring standard engineering controls in industrial settings.

The future outlook for CAS 19851-01-5 remains positive, driven by sustained R&D investment in small molecule therapeutics and functional materials. Innovations in continuous flow chemistry and catalytic asymmetric synthesis may further enhance its synthetic utility. As the chemical industry prioritizes sustainable manufacturing, the development of bio-based routes to morpholine derivatives could open new opportunities for this important intermediate.